Cas no 2228986-52-3 (2,2-difluoro-1-(2-fluoroethyl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-difluoro-1-(2-fluoroethyl)cyclopropane-1-carboxylic acid
• CAS No: 2228986-52-3
• MF: C₆H₇F₃O₂
• MW: 168.113792657852
• CID: 5837143
• PubChem ID: 165692459
• Update Time: 2025-05-26

2,2-difluoro-1-(2-fluoroethyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2-fluoroethyl)cyclopropane-1-carboxylic acid
• 2228986-52-3
• EN300-1949327

• Inchi： 1S/C6H7F3O2/c7-2-1-5(4(10)11)3-6(5,8)9/h1-3H2,(H,10,11)
• InChI Key： NEWOIQGQOFVGHQ-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)CCF)F

Computed Properties

• Exact Mass: 168.03981395g/mol
• Monoisotopic Mass: 168.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,2-difluoro-1-(2-fluoroethyl)cyclopropane-1-carboxylic acid

Introduction to 2,2-Difluoro-1-(2-Fluoroethyl)cyclopropane-1-Carboxylic Acid (CAS No. 2228986-52-3)

The compound 2,2-difluoro-1-(2-fluoroethyl)cyclopropane-1-carboxylic acid (CAS No. 2228986-52-3) is a fluorinated organic compound with a unique structure that combines a cyclopropane ring, fluoroalkyl substituents, and a carboxylic acid group. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Its structure, which includes a cyclopropane carboxylic acid moiety and fluorinated substituents, makes it a versatile molecule with distinct chemical properties.

The synthesis of cas no 2228986-52-3 typically involves multi-step reactions that incorporate fluorination and cyclopropanation techniques. Recent advancements in fluorination chemistry have enabled more efficient and selective methods for introducing fluorine atoms into organic molecules, which has significantly improved the yield and purity of this compound. Researchers have also explored the use of transition metal catalysts to facilitate the formation of the cyclopropane ring, further enhancing the feasibility of large-scale production.

The chemical properties of cas no 50470474 are largely influenced by its fluorinated substituents and the strained cyclopropane ring. The presence of multiple fluorine atoms increases the molecule's stability and lipophilicity, making it suitable for applications where resistance to chemical degradation is required. Additionally, the cyclopropane ring introduces strain into the molecule, which can enhance its reactivity in certain reactions. This combination of properties has led to its exploration as a building block in drug design and as a precursor for advanced materials.

In terms of applications, cyclopropane carboxylic acid derivatives like this compound have shown promise in the development of new pharmaceutical agents. For instance, recent studies have investigated its potential as an intermediate in the synthesis of antiviral drugs due to its ability to interact with viral proteins through hydrogen bonding and hydrophobic interactions. Furthermore, its fluorinated nature makes it an attractive candidate for use in agrochemicals, where resistance to environmental degradation is crucial.

The environmental impact of cyclopropane carboxylic acid compounds has also been a topic of recent research. Scientists are exploring methods to minimize the ecological footprint of these compounds by developing biodegradable derivatives or processes that reduce waste generation during their synthesis. These efforts align with global sustainability goals and highlight the importance of responsible chemical innovation.

In conclusion, cas no 50470474, or cas no 50470474, represents a cutting-edge compound with diverse applications across multiple industries. Its unique structure and chemical properties make it a valuable tool for researchers and developers seeking innovative solutions in pharmaceuticals, agrochemicals, and materials science. As advancements in synthetic chemistry continue to evolve, the potential for this compound to contribute to groundbreaking discoveries remains vast.